Cas no 1247110-73-1 (3-(Tert-butoxy)pyrrolidine)

• Product Name: 3-(Tert-butoxy)pyrrolidine
• CAS No: 1247110-73-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 2129542
• Update Time: 2025-05-20

3-(Tert-butoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dimethylethoxy)Pyrrolidine
• 3-(TERT-BUTOXY)PYRROLIDINE
• 3-(Tert-butoxy)pyrrolidine

• Inchi： 1S/C8H17NO/c1-8(2,3)10-7-4-5-9-6-7/h7,9H,4-6H2,1-3H3
• InChI Key： KUXRXZFYHVZKAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 21.3

Additional information on 3-(Tert-butoxy)pyrrolidine

Introduction to 3-(Tert-butoxy)pyrrolidine (CAS No: 1247110-73-1) in Modern Chemical Research

3-(Tert-butoxy)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 1247110-73-1, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its versatile applications in drug development, catalysis, and material science. The unique structural features of 3-(Tert-butoxy)pyrrolidine, particularly the presence of a bulky tert-butoxy group and a pyrrolidine ring, contribute to its remarkable reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The tert-butoxy substituent plays a crucial role in modulating the electronic properties of the molecule, enhancing its ability to participate in various chemical transformations. This feature is particularly useful in pharmaceutical synthesis, where selective functionalization is often required to achieve desired biological activity. Recent studies have highlighted the compound's potential in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of 3-(Tert-butoxy)pyrrolidine is its utility as a ligand in transition metal catalysis. The pyrrolidine ring provides a stable framework for coordination with metals such as palladium, copper, and nickel, facilitating various cross-coupling reactions essential for constructing complex molecular architectures. These reactions are pivotal in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals, underscoring the importance of 3-(Tert-butoxy)pyrrolidine in industrial applications.

In recent years, researchers have explored the use of 3-(Tert-butoxy)pyrrolidine in asymmetric synthesis, leveraging its chiral properties to achieve enantioselective transformations. This approach has led to the development of enantiomerically pure compounds with enhanced pharmacological properties. For instance, studies have demonstrated its effectiveness in synthesizing chiral auxiliaries and catalysts that promote high-yielding, enantioselective reactions, which are critical for producing optically active drugs with improved efficacy and reduced side effects.

The compound's stability under various reaction conditions makes it an attractive choice for long-term storage and transport, ensuring consistent quality and performance in industrial settings. Furthermore, its compatibility with a wide range of solvents and reagents enhances its versatility in synthetic protocols. These attributes have positioned 3-(Tert-butoxy)pyrrolidine as a cornerstone in modern chemical research, contributing to advancements across multiple disciplines.

Emerging research also suggests potential applications of 3-(Tert-butoxy)pyrrolidine in materials science. The compound's ability to form stable complexes with metals has been exploited in the development of novel materials with unique electronic and magnetic properties. These materials are being explored for use in sensors, catalysts, and even advanced electronic devices, highlighting the broad applicability of this versatile compound.

The synthesis of 3-(Tert-butoxy)pyrrolidine typically involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are essential for meeting the growing demand for high-quality intermediates like 3-(Tert-butoxy)pyrrolidine in pharmaceutical manufacturing.

In conclusion,3-(Tert-butoxy)pyrrolidine (CAS No: 1247110-73-1) is a multifaceted compound with significant implications for chemical research and industrial applications. Its unique structural features and reactivity make it indispensable in drug development, catalysis, and materials science. As research continues to uncover new applications for this compound,3-(Tert-butoxy)pyrrolidine is poised to remain at the forefront of innovation in the chemical sciences.